Cas no 20853-61-6 (5alpha-Cholest-8(14)-en-7-one)

• Product Name: 5alpha-Cholest-8(14)-en-7-one
• CAS No: 20853-61-6
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 2656702
• Update Time: 2023-08-06

5alpha-Cholest-8(14)-en-7-one Chemical and Physical Properties

Names and Identifiers

• 5α-Cholest-8(14)-en-7-one
• IPXFYYYIRNVDOP-GSWSVIGJSA-N
• 5alpha-Cholest-8(14)-en-7-one

• Inchi： 1S/C27H44O/c1-18(2)9-8-10-19(3)21-12-13-22-25-23(14-16-27(21,22)5)26(4)15-7-6-11-20(26)17-24(25)28/h18-21,23H,6-17H2,1-5H3/t19-,20-,21-,23+,26+,27-/m1/s1
• InChI Key： IPXFYYYIRNVDOP-GSWSVIGJSA-N
• SMILES： O=C1C[C@H]2CCCC[C@]2(C)[C@H]2CC[C@@]3(C)C(CC[C@@H]3[C@H](C)CCCC(C)C)=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 643
• Topological Polar Surface Area: 17.1